Cas no 1785056-44-1 (2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine)

• Product Name: 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine
• CAS No: 1785056-44-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5748660
• PubChem ID: 84778649
• Update Time: 2025-05-24

2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1785056-44-1
• EN300-1773774
• 2-[(2-methoxy-6-methylphenyl)methyl]pyrrolidine
• 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H19NO/c1-10-5-3-7-13(15-2)12(10)9-11-6-4-8-14-11/h3,5,7,11,14H,4,6,8-9H2,1-2H3
• InChI Key： HSUAGWBJYRKUAD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CC1CCCN1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine

2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine: A Comprehensive Overview

The compound 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine, identified by the CAS number 1785056-44-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile properties and wide-ranging uses in drug design and synthesis. The structure of this molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a methoxy group at the 2-position and a methyl group at the 6-position of the phenyl ring. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of new drug candidates. The 2-Methoxy and 6-methyl substituents on the phenyl ring are known to influence the molecule's solubility, stability, and bioavailability. These properties make 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The methoxy group is introduced via nucleophilic aromatic substitution, while the methyl group is added through alkylation or acylation reactions. The final step involves cyclization to form the pyrrolidine ring, which is achieved through either thermal or catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure samples of this compound, which is critical for studying its stereochemical effects on biological activity.

In terms of applications, 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine has shown promise as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers makes it useful in asymmetric catalysis, where it can induce high levels of enantioselectivity. Additionally, this compound has been investigated as a potential building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies.

The toxicological profile of this compound is another area of active research. Preliminary studies suggest that it exhibits low toxicity in vitro and in vivo models, making it a safer option for therapeutic applications compared to some other pyrrolidine derivatives. However, further investigations are needed to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 2-[(2-Methoxy-6-methylphenyl)methyl]pyrrolidine (CAS No: 1785056-44-1) is a versatile molecule with significant potential in medicinal chemistry and catalysis. Its unique structure and favorable properties make it an ideal candidate for further research and development in various fields. As new insights into its synthesis, applications, and toxicity continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.